Cas no 609847-77-0 ((2S)-1-(propan-2-yloxy)propan-2-ol)

• Product Name: (2S)-1-(propan-2-yloxy)propan-2-ol
• CAS No: 609847-77-0
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• CID: 3266716
• PubChem ID: 36689386
• Update Time: 2025-05-20

(2S)-1-(propan-2-yloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-PROPANOL, 1-(1-METHYLETHOXY)-, (2S)-
• (2S)-1-(propan-2-yloxy)propan-2-ol
• (S)-1-Isopropoxypropan-2-ol
• UNII-U10AD9I36I
• Q27290536
• MFCD24250633
• F70941
• (S)-1-isopropoxy-2-propanol
• AKOS020829360
• EN300-1850555
• S-1-isopropyloxy-2-propanol
• 1-Isopropoxy-2-propanol, (S)-
• U10AD9I36I
• 609847-77-0
• SCHEMBL1416868
• (2S)-1-propan-2-yloxypropan-2-ol

• Inchi： 1S/C6H14O2/c1-5(2)8-4-6(3)7/h5-7H,4H2,1-3H3/t6-/m0/s1
• InChI Key： AFHJYKBGDDJSRR-LURJTMIESA-N
• SMILES： C(OC(C)C)[C@@H](O)C

Computed Properties

• Exact Mass: 118.099379685Da
• Monoisotopic Mass: 118.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (2S)-1-(propan-2-yloxy)propan-2-ol

Comprehensive Overview of (2S)-1-(propan-2-yloxy)propan-2-ol (CAS No. 609847-77-0)

(2S)-1-(propan-2-yloxy)propan-2-ol, with the CAS number 609847-77-0, is a chiral organic compound that has garnered significant attention in the pharmaceutical and specialty chemical industries. This compound, also referred to as (2S)-1-isopropoxypropan-2-ol, is characterized by its unique stereochemistry and versatile applications. Its molecular structure features a secondary alcohol and an isopropoxy group, making it a valuable intermediate in synthetic chemistry.

The chemical properties of (2S)-1-(propan-2-yloxy)propan-2-ol include a molecular formula of C6H14O2 and a molecular weight of 118.17 g/mol. Its chiral nature, specifically the (2S)-configuration, is critical for its use in asymmetric synthesis and enantioselective reactions. Researchers and manufacturers often seek this compound for its role in producing optically active pharmaceuticals, agrochemicals, and fine chemicals.

One of the most notable applications of (2S)-1-(propan-2-yloxy)propan-2-ol is in the synthesis of chiral ligands and catalysts. These ligands are essential for controlling stereochemistry in reactions, which is a growing focus in modern drug development. With the increasing demand for enantiopure drugs, the importance of chiral intermediates like CAS 609847-77-0 has surged. This trend aligns with the broader industry shift toward green chemistry and sustainable synthesis methods.

In addition to pharmaceuticals, (2S)-1-isopropoxypropan-2-ol finds use in the flavor and fragrance industry. Its mild, ether-like odor and ability to act as a solvent or carrier make it suitable for formulating perfumes and food additives. The compound's stability and low toxicity profile further enhance its appeal for such applications.

The market for (2S)-1-(propan-2-yloxy)propan-2-ol is expanding, driven by advancements in asymmetric synthesis and the growing need for high-purity chiral compounds. Companies specializing in custom synthesis and contract manufacturing are increasingly offering this compound to meet the demands of pharmaceutical and chemical research. Its CAS number 609847-77-0 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary chemistry.

From an environmental perspective, (2S)-1-isopropoxypropan-2-ol is considered relatively benign compared to many traditional solvents. Its biodegradability and low volatility make it a candidate for greener chemical processes, aligning with global initiatives to reduce hazardous waste. This aspect is particularly appealing to industries striving for compliance with regulations like REACH and EPA guidelines.

Researchers exploring (2S)-1-(propan-2-yloxy)propan-2-ol often investigate its reactivity under various conditions. Studies have shown that it can participate in etherification, esterification, and oxidation reactions, broadening its utility in organic synthesis. The compound's stability under mild conditions also makes it a preferred choice for multi-step synthetic routes.

In summary, (2S)-1-(propan-2-yloxy)propan-2-ol (CAS No. 609847-77-0) is a versatile chiral building block with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its unique stereochemistry, combined with its favorable physical and chemical properties, positions it as a valuable asset in modern synthetic chemistry. As the demand for enantiopure compounds continues to rise, the importance of this intermediate is expected to grow further.